1-Cyclopropyl-7-fluoro-9-methyl-4-oxo-8-[4-(1-piperidyl)-1-piperidyl]quinolizine-3-carboxylic acid

• Molecular Formula: C24H30FN3O3
• Molecular Weight: 427.5 g/mol
• IUPAC Name: 1-cyclopropyl-7-fluoro-9-methyl-4-oxo-8-(4-piperidin-1-ylpiperidin-1-yl)quinolizine-3-carboxylic acid
• InChI: InChI=1S/C24H30FN3O3/c1-15-21-18(16-5-6-16)13-19(24(30)31)23(29)28(21)14-20(25)22(15)27-11-7-17(8-12-27)26-9-3-2-4-10-26/h13-14,16-17H,2-12H2,1H3,(H,30,31)
• InChI Key: IUSZEUVCEKVPAR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CN2C1=C(C=C(C2=O)C(=O)O)C3CC3)F)N4CCC(CC4)N5CCCCC5

Description

1-Cyclopropyl-7-fluoro-9-methyl-4-oxo-8-[4-(1-piperidyl)-1-piperidyl]quinolizine-3-carboxylic acid is a useful research compound. Its molecular formula is C24H30FN3O3 and its molecular weight is 427.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 70 mg sample of 8-chloro-1-cyclopropyl-7-fluoro-9-methyl-4-oxo-4H-quinolizine-3-carboxylic acid ethyl ester, from Example 253i above, was dissolved in 2 mL of anhydrous acetonitrile, reacted with 4-(1-piperidyl)piperidine (70 mg, 0.4 mmol, Aldrich Chem. Co.), and carried forward as described in Example 253j-k to give the title product. MS 428 (M+H)+ ; 1H NMR (CDCl3) ∂: 0.69 (m, 2H), 1.02 (m, 2H), 1.18 (m, 4H), 2.27 (n, 1H), 2.78 (s, 3H), 2.72 (m, 1H), 3.35 (m, 3H), 3.55 (m, 1H), 3.75 (m, 1H), 8.36 (s, 1H), 9.20 (d, 1H). Anal. Calcd for C24H30 N3O3F.1.5 H2O: C, 63.42; H, 7.32; N, 9.24; Found: C, 62.99; H, 7.04; N, 8.78.